molecular formula C16H22O3 B025939 4-(Heptyloxy)cinnamic acid CAS No. 110683-38-0

4-(Heptyloxy)cinnamic acid

Cat. No.: B025939
CAS No.: 110683-38-0
M. Wt: 262.34 g/mol
InChI Key: PCEUYCVFQYQWJC-FMIVXFBMSA-N
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Description

4-(Heptyloxy)cinnamic acid is a useful research compound. Its molecular formula is C16H22O3 and its molecular weight is 262.34 g/mol. The purity is usually 95%.
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Properties

CAS No.

110683-38-0

Molecular Formula

C16H22O3

Molecular Weight

262.34 g/mol

IUPAC Name

(E)-3-(4-heptoxyphenyl)prop-2-enoic acid

InChI

InChI=1S/C16H22O3/c1-2-3-4-5-6-13-19-15-10-7-14(8-11-15)9-12-16(17)18/h7-12H,2-6,13H2,1H3,(H,17,18)/b12-9+

InChI Key

PCEUYCVFQYQWJC-FMIVXFBMSA-N

SMILES

CCCCCCCOC1=CC=C(C=C1)C=CC(=O)O

Isomeric SMILES

CCCCCCCOC1=CC=C(C=C1)/C=C/C(=O)O

Canonical SMILES

CCCCCCCOC1=CC=C(C=C1)C=CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

In 50 ml of dimethyl sulfoxide was suspended 15.5 g of 4-hydroxycinnamic acid, 30.0 g of bromoheptyl and 50.0 g of potassium carbonate, and were vigorously stirred for 10 hours with a mechanical stirrer while the flask was heated in oil bath under reflux. After the obtained reaction mixture was cooled, it was filtered through Celite, and the resultant residue was washed with 300 of ethyl acetate. After 500 ml of water was added to the washed mixture and the mixture was extracted with 2.5 liter of ethyl acetate, the obtained extract (organic layer) was concentrated by removing the solvent in vacuo. To the resultant residue was added 100 ml of ethanol, an aqueous solution (20 ml) containing sodium hydroxide of 10 g was added and stirred at 80° C. for 1 hour. After the resultant reaction mixture was cooled, the precipitated crystals were filtered in vacuo, and the residue was washed with 100 ml of ethanol. The washed residue was placed in 300 of dilute hydrochloric acid of 40° C., and stirred for 1 hour. The reaction mixture was filtered in vacuo and dried to obtain the above compound (e) of 19.1 g (yield: 78%).
Quantity
15.5 g
Type
reactant
Reaction Step One
Quantity
50 g
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Three
Yield
78%

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